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Compound of Interest

Compound Name: Triethylbenzene

Cat. No.: B13742051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of triethylbenzene, with a focus on its three isomers: 1,2,3-triethylbenzene, 1,2,4-

triethylbenzene, and 1,3,5-triethylbenzene. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and other industrial

sectors who utilize this aromatic hydrocarbon.

Physical Properties
Triethylbenzene is a colorless liquid with a characteristic aromatic odor.[1][2] As with many

aromatic hydrocarbons, it is generally insoluble in water but soluble in common organic

solvents such as ethanol, ether, hexane, and heptane.[1][3][4] The physical properties vary

slightly among its isomers due to the different arrangement of the ethyl groups on the benzene

ring.[1]
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Property
1,2,3-
Triethylbenzene

1,2,4-
Triethylbenzene

1,3,5-
Triethylbenzene

Molecular Formula C₁₂H₁₈ C₁₂H₁₈ C₁₂H₁₈

Molecular Weight 162.27 g/mol [5] 162.27 g/mol [1] 162.27 g/mol [3]

CAS Number
2564-83-2 (for 1,2,4-)

[1]
877-44-1[6] 102-25-0[3]

Appearance Colorless liquid Colorless liquid[1] Colorless liquid[3]

Odor
Aromatic

hydrocarbon[1]

Aromatic

hydrocarbon[1]
Aromatic

Melting Point - -47.50 °C[1] -

Boiling Point - 216.00 °C[1] 215-218 °C[3]

Density - 0.8860 g/cm³[1] ~0.86 g/cm³[3]

Flash Point - - ~81 °C[3]

Solubility in Water Poor Poor[1] Insoluble[3]

Solubility in Organic

Solvents
Soluble

Soluble in nonpolar

solvents[1]

Soluble in ether and

alcohols[3]

Refractive Index

(n20/D)
- - 1.495[4]

Chemical Properties and Reactivity
The chemical reactivity of triethylbenzene is primarily characterized by the reactions of the

aromatic ring and the ethyl side chains. The ethyl groups are electron-donating, which activates

the benzene ring towards electrophilic aromatic substitution (EAS) reactions such as

halogenation, nitration, and sulfonation.[6] The regioselectivity of these substitutions is

influenced by the positions of the existing ethyl groups.[6]

Triethylbenzene can undergo vigorous reactions with strong oxidizing agents.[7] It is stable

under normal conditions and transportation.[7][8]
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Synthesis of Triethylbenzene
The most common method for synthesizing triethylbenzene is through the Friedel-Crafts

alkylation of benzene with an ethylating agent, such as ethyl bromide or ethyl chloride, in the

presence of a Lewis acid catalyst like aluminum chloride.[6][9]

Another industrial method involves the disproportionation of ethylbenzene.[10] This process

typically involves heating ethylbenzene in the presence of a catalyst, leading to the formation of

a mixture of benzene, diethylbenzenes, triethylbenzenes, and other polyalkylated benzenes.

[10] The reaction mixture is then separated by rectification to isolate the triethylbenzene
fraction.[10]

Experimental Protocols
While specific experimental protocols for the determination of all physical properties of

triethylbenzene isomers are not readily available in single sources, standard organic

chemistry laboratory procedures are applicable.

Determination of Boiling Point by Simple Distillation
The boiling point of liquid compounds like triethylbenzene can be determined using simple

distillation.[11]

Methodology:

A sample of the triethylbenzene isomer is placed in a round-bottom flask.

The flask is heated, and the temperature of the vapor is measured with a thermometer.

The temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure, indicated by a stable temperature reading as the liquid actively boils

and condenses, is recorded as the boiling point.[11]

Determination of Melting Point
For isomers that are solid at or near room temperature, a melting point apparatus can be used.

[11]
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Methodology:

A small, powdered sample of the solid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus and heated slowly.

The temperature range from which the solid begins to melt until it becomes a clear liquid is

recorded as the melting point range.[11]

Determination of Solubility
The solubility of triethylbenzene in various solvents can be determined qualitatively.

Methodology:

A small amount of triethylbenzene is added to a test tube containing a specific solvent (e.g.,

water, ethanol, hexane).

The mixture is agitated to observe if the triethylbenzene dissolves.

Observations of miscibility or immiscibility are recorded. For immiscible liquids, the relative

densities can be observed by which layer is on top.[12]

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of triethylbenzene.
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Caption: Workflow for Triethylbenzene Synthesis and Characterization.
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Safety and Handling
Triethylbenzene is a combustible liquid and should be handled with care.[8] Vapors may cause

eye and respiratory irritation, and prolonged skin contact can lead to dermatitis. It is important

to use personal protective equipment, such as safety goggles and gloves, when handling this

chemical. Work should be conducted in a well-ventilated area or under a fume hood. In case of

fire, use carbon dioxide, dry chemical, or foam extinguishers; water may be ineffective.

Industrial and Research Applications
Triethylbenzene isomers are utilized in various industrial and research settings. They serve as

intermediates in the synthesis of other chemicals.[1][3] For instance, 1,3,5-triethylbenzene is

used in supramolecular chemistry as a scaffold to create molecular receptors and in the

synthesis of di- and trinucleating ligands.[3][9] 1,2,4-triethylbenzene is used in the production

of dyes and pharmaceuticals.[13] In the fossil fuel industry, it can act as a biological marker.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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